2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride
Overview
Description
This compound is a derivative of benzimidazole, which is a type of organic compound consisting of a fusion of benzene and imidazole . It’s likely that this compound shares many of the properties common to benzimidazoles, which are often used in medicinal chemistry due to their biological activity .
Molecular Structure Analysis
The molecular structure of this compound would likely consist of a benzimidazole core, with a chloromethyl group attached at the 2-position and methyl groups attached at the 6 and 7 positions .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the chloromethyl and methyl groups. The chloromethyl group, in particular, could potentially undergo nucleophilic substitution reactions .Scientific Research Applications
Structural and Molecular Analysis
2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride has been the subject of extensive structural studies, utilizing techniques like X-ray crystallography, (1)H NMR, FT-IR, UV/vis, and elemental analysis. These studies have provided detailed insights into its molecular structure, crystalline form, and electronic properties. Additionally, Density Functional Theory (DFT) calculations have been employed to understand its optimized geometrical structure, vibrational frequencies, and molecular orbitals, enhancing the understanding of its chemical and physical properties (Abdel Ghani & Mansour, 2012).
Antibacterial Applications
This compound has been actively explored for its antibacterial potential. Research indicates its efficacy against various bacterial strains, suggesting it could be a valuable asset in developing new antibacterial agents. It has been synthesized and assessed for its activity against a range of bacterial pathogens, indicating its potential in addressing microbial resistance (Patil et al., 2016), (Mahalakshmi & Chidambaranathan, 2015).
Anticancer Properties
Notably, the compound has shown promise in the realm of oncology. Studies have synthesized derivatives of 2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride and evaluated their cytotoxicity against colon, breast, and lung cancer cell lines. Some derivatives have exhibited significant cytotoxicity, comparable to established anticancer drugs, making them potential candidates for cancer therapy (Gellis et al., 2008).
Synthesis and Chemical Transformations
The compound's versatility is further highlighted by its role as an intermediate in various chemical transformations. It has been used in synthesizing various benzimidazole derivatives, showcasing its importance in medicinal chemistry and drug development. These synthetic pathways not only shed light on the compound's reactivity but also open doors to new chemical entities with potential therapeutic applications (Bai et al., 2013).
Safety And Hazards
Future Directions
The future directions for this compound would likely depend on its specific applications. Given the wide range of uses for benzimidazoles in medicinal chemistry, it’s possible that “2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride” could have potential uses in the development of new pharmaceuticals .
properties
IUPAC Name |
2-(chloromethyl)-4,5-dimethyl-1H-benzimidazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2.ClH/c1-6-3-4-8-10(7(6)2)13-9(5-11)12-8;/h3-4H,5H2,1-2H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTTZVTVYYPKUOM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)NC(=N2)CCl)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride | |
CAS RN |
405173-68-4 |
Source
|
| Record name | 2-(Chloromethyl)-6,7-dimethyl-1H-benzimidazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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